2,2-diphenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide

• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2,2-diphenyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]acetamide
• InChI: InChI=1S/C25H24N2O2/c28-24(23(19-9-3-1-4-10-19)20-11-5-2-6-12-20)26-22-15-13-21(14-16-22)25(29)27-17-7-8-18-27/h1-6,9-16,23H,7-8,17-18H2,(H,26,28)
• InChI Key: KXPQLZNEYQKYFU-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

2,2-diphenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]acetamide, commonly known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic properties. DPA belongs to the class of compounds known as N-phenylacetyl derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of DPA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DPA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and to activate the AMP-activated protein kinase (AMPK) pathway, which regulates energy metabolism. DPA has also been found to inhibit the replication of viruses by interfering with viral entry and replication.
Biochemical and Physiological Effects:
DPA has been found to exhibit various biochemical and physiological effects, including reducing inflammation, inhibiting cancer cell growth, and regulating energy metabolism. It has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using DPA in lab experiments is its broad range of biological activities, which makes it a useful tool for studying various diseases and biological processes. However, one limitation of using DPA is its potential toxicity, which requires careful dosing and monitoring in experiments.

Future Directions

There are several future directions for research on DPA. One area of interest is its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an anti-inflammatory agent for the treatment of various inflammatory diseases. Additionally, further research is needed to fully understand the mechanism of action of DPA and its potential side effects.

Synthesis Methods

The synthesis of DPA involves the reaction between N-(4-bromophenyl)pyrrolidine-1-carboxamide and 2,2-diphenylacetic acid in the presence of a base. This reaction results in the formation of DPA, which can be purified using various methods such as recrystallization, column chromatography, or HPLC.

Scientific Research Applications

DPA has been found to exhibit various biological activities, including anti-inflammatory, antitumor, and antiviral properties. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of viruses. DPA has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.